2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol
• IUPAC Name: 2-[(3,5-dimethylbenzoyl)carbamothioylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C18H19N3O2S2/c1-9-6-10(2)8-11(7-9)16(23)20-18(24)21-17-14(15(19)22)12-4-3-5-13(12)25-17/h6-8H,3-5H2,1-2H3,(H2,19,22)(H2,20,21,23,24)
• InChI Key: MGNNPRKVMNOPHB-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C(=O)NC(=S)NC2=C(C3=C(S2)CCC3)C(=O)N)C

Description

2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide, also known as DCT, is a small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. DCT belongs to the class of cyclopenta[b]thiophene derivatives and is synthesized through a multi-step process.

Mechanism of Action

The exact mechanism of action of 2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is not fully understood. However, several studies have suggested that 2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide exerts its therapeutic effects by modulating various signaling pathways, including the NF-κB, MAPK, and PI3K/Akt pathways. 2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has also been shown to inhibit the expression of pro-inflammatory cytokines and chemokines, which play a critical role in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has been shown to have several biochemical and physiological effects in the body. Studies have reported that 2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide can inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the inflammatory response. Additionally, 2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has been shown to modulate the levels of various neurotransmitters, including dopamine and serotonin, which play a critical role in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has several advantages for lab experiments, including its high potency and selectivity for its target molecules. Additionally, 2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is relatively stable and can be easily synthesized in the laboratory. However, 2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide also has some limitations, including its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

Several future directions for research on 2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide can be identified. One potential direction is to investigate the potential therapeutic applications of 2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide in other diseases, such as autoimmune disorders and cardiovascular diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of 2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide and to identify its target molecules. Finally, the development of new synthetic methods for 2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide and its analogs could lead to the discovery of more potent and selective compounds with potential therapeutic applications.

Synthesis Methods

The synthesis of 2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide involves several steps, including the reaction of 3,5-dimethylbenzoyl chloride with thiosemicarbazide to form the intermediate product, 2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}hydrazono)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide. This intermediate is then reacted with sodium hydroxide to form the final product, 2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide. The synthesis of 2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is a complex process that requires expertise in organic chemistry and careful control of reaction conditions.

Scientific Research Applications

2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Several studies have reported that 2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide exhibits anti-inflammatory and anti-tumor activities by modulating various signaling pathways in the body. Additionally, 2-({[(3,5-dimethylphenyl)carbonyl]carbamothioyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has been shown to have neuroprotective effects against oxidative stress-induced neuronal damage.